Cas no 1015913-05-9 (3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1015913-05-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD08461015
• CID: 5229779
• PubChem ID: 24206573
• Update Time: 2026-03-07

3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-cyclohexyl-1-methyl-
• 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD08461015
• Inchi： 1S/C11H16N2O2/c1-13-10(11(14)15)7-9(12-13)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： HGJTUKWENULWPS-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2CCCCC2)=N1

Additional information on 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1015913-05-9)

3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1015913-05-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid, particularly the presence of a cyclohexyl group and a carboxylic acid moiety, contribute to its unique chemical properties and potential applications.

The 3-cyclohexyl substituent in the molecule enhances its lipophilicity, making it a promising candidate for drug delivery systems that require improved membrane permeability. This characteristic is particularly relevant in the development of oral and topical formulations where bioavailability is a critical factor. Additionally, the 1-methyl group at the 1-position of the pyrazole ring influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.

The 5-carboxylic acid functionality provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. This versatility has made 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid a valuable intermediate in medicinal chemistry. Researchers have explored its potential in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, modifications of the pyrazole core have led to the identification of compounds with enhanced binding affinity to enzymes and receptors involved in disease pathways. The structural motif of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid aligns well with this trend, offering a scaffold that can be optimized for specific biological activities.

In particular, research has focused on leveraging the unique steric and electronic properties of this compound to develop inhibitors targeting key enzymes such as kinases and proteases. The cyclohexyl group provides a bulky substituent that can occupy hydrophobic pockets in protein active sites, while the carboxylic acid moiety allows for hydrogen bonding interactions. These features make 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid a versatile building block for structure-based drug design.

One notable area of investigation has been its role in developing treatments for chronic inflammatory diseases. Pyrazole derivatives have shown promise in modulating inflammatory pathways by inhibiting key mediators such as COX enzymes and NF-κB signaling pathways. The structural integrity of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid suggests that it may exhibit similar anti-inflammatory effects, making it a candidate for further exploration in this therapeutic context.

Moreover, the compound's stability under various conditions has been assessed through computational and experimental studies. These analyses indicate that 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid maintains its structural integrity under acidic and basic environments, as well as during storage at ambient temperatures. This stability is crucial for its practical application in pharmaceutical formulations and clinical trials.

The synthesis of 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid has been optimized to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient construction of this molecule, incorporating advanced techniques such as transition metal catalysis and flow chemistry. These advancements have not only improved production efficiency but also reduced environmental impact, aligning with green chemistry principles.

In conclusion, 3-cyclohexyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1015913-05-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer multiple opportunities for therapeutic intervention across various disease states. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.